Cas no 1804721-64-9 (Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804721-64-9
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4814850
• Update Time: 2025-10-18

Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-2-19-8(17)3-6-5-16-10(20-11(13,14)15)9(18)7(6)4-12/h5,18H,2-4H2,1H3
• InChI Key： DPHKLYFMXHKVHG-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(N=CC=1CC(=O)OCC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate

Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804721-64-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1804721-64-9, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate structural framework, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of both bromomethyl and trifluoromethoxy functional groups imparts unique reactivity, making it a cornerstone in synthetic organic chemistry and medicinal chemistry.

The bromomethyl moiety is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, enabling the facile introduction of diverse side chains onto the pyridine core. This feature is instrumental in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design. In contrast, the trifluoromethoxy group introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its pharmacokinetic behavior. Such structural attributes make Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate an indispensable building block in the synthesis of small-molecule drugs.

Recent advancements in pharmaceutical research have highlighted the compound's role in the development of kinase inhibitors, particularly those targeting tyrosine kinases. These enzymes are pivotal in signal transduction pathways and are frequently implicated in various diseases, including cancer. The ability to modify the pyridine scaffold through Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate allows for the optimization of key pharmacophoric elements, such as hydrogen bonding donors and acceptors, which are critical for achieving potent inhibition. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against mutant forms of BCR-ABL, a tyrosine kinase associated with chronic myeloid leukemia (CML).

The incorporation of fluorine atoms into pharmaceuticals has become a cornerstone strategy in drug discovery due to their ability to enhance metabolic stability and binding affinity. The trifluoromethoxy group in Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate not only contributes to these benefits but also serves as a handle for further functionalization via cross-coupling reactions. Palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, can be employed to introduce aryl or heteroaryl groups at the bromomethyl position, expanding the structural diversity of potential drug candidates.

In addition to its applications in oncology, Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate has shown promise in addressing neurological disorders. The pyridine core is a common pharmacophore in neuroactive compounds, and modifications thereof can lead to novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. Research has indicated that derivatives of this compound can modulate neurotransmitter receptors and ion channels, potentially offering new avenues for treatment. The hydroxyl group at the 3-position further provides a site for derivatization, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability.

The synthesis of Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate involves multi-step organic transformations that showcase the compound's synthetic versatility. Key steps typically include halogenation strategies to introduce the bromomethyl group and nucleophilic aromatic substitution reactions to incorporate the trifluoromethoxy moiety. The use of protecting group strategies is often necessary to ensure regioselectivity during functionalization. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this intermediate more accessible for industrial applications.

The impact of Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate extends beyond academic research; it has found utility in industrial settings where high-throughput screening (HTS) is employed to identify lead compounds. Its well-defined reactivity profile allows for rapid derivatization and testing under HTS conditions, accelerating the drug discovery pipeline. Furthermore, computational modeling studies have been instrumental in predicting how modifications at specific positions on this scaffold will affect biological activity. Such insights are crucial for guiding synthetic efforts toward optimizing lead compounds.

The future prospects for Ethyl 4-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate are bright, with ongoing research exploring novel applications in areas such as antiviral and anti-inflammatory therapies. The compound's ability to serve as a versatile building block ensures its continued relevance in pharmaceutical development. As synthetic chemistry advances and new methodologies emerge, it is anticipated that even more sophisticated derivatives will be developed using this intermediate as a starting point.